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Compound of Interest

Compound Name: L002

Cat. No.: B103937

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the potent LSD1 inhibitor, L0O02 (also known as OG-L002), with
the CAS Number 1357302-64-7.

Personal Protective Equipment (PPE)

When handling L002, appropriate personal protective equipment is mandatory to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.

Personal Protective L
Body Part . Specifications
Equipment

o Must be compliant with EN166
Safety glasses with side-

Eyes ) (EVU) or NIOSH (US)
shields
standards.

Compatible chemical-resistant
Hands
gloves

) To be worn at all times in the
Skin and Body Laboratory coat aborat
aboratory.

Operational Plan: Handling L002
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Safe handling of L0O02 requires adherence to standard laboratory safety protocols to prevent
contact and inhalation.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure that all necessary PPE is worn correctly. Prepare your
workspace by ensuring it is clean and uncluttered.

e Weighing and Aliquoting:
o Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound. Avoid
generating dust.

o For creating solutions, slowly add the solvent to the compound.
e Experimental Use:
o When using L002 in experiments, maintain good laboratory hygiene.
o Avoid direct contact with the skin, eyes, and clothing.
o Wash hands thoroughly after handling, even if gloves were worn.
e Spill Management:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation.
Place the waste in a sealed container for disposal.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o Ensure the spill area is cleaned and decontaminated.

Disposal Plan: L002 and Contaminated Materials
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Proper disposal of L002 and any contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Segregation:

o Collect all waste containing L002, including unused compound, contaminated
consumables (e.g., pipette tips, tubes), and spill cleanup materials, in a designated,
sealed, and clearly labeled hazardous waste container.

Labeling:

o The waste container must be labeled with "Hazardous Waste" and the chemical name
"OG-L002".

Storage:

o Store the hazardous waste container in a designated, secure area away from incompatible
materials.

Disposal:

o Dispose of the hazardous waste through an approved chemical waste disposal service,
following all local, state, and federal regulations. Do not dispose of L002 down the drain or
in the regular trash.

Workflow for Safe Handling and Disposal of L002

The following diagram illustrates the logical workflow for the safe handling and disposal of L002
in a laboratory setting.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for LO02 (OG-
L002)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103937#personal-protective-equipment-for-handling-
1002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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